Cas no 1708013-48-2 (1-ethyl-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide)

• Product Name: 1-ethyl-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide
• CAS No: 1708013-48-2
• MF: C₈H₉NO₃S₂
• MW: 231.291959524155
• MDL: MFCD26382708
• CID: 5580363
• PubChem ID: 91811903
• Update Time: 2025-06-11

1-ethyl-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide
• 1H-Thieno[3,2-c][1,2]thiazin-4(3H)-one, 1-ethyl-, 2,2-dioxide

• MDL： MFCD26382708
• Inchi： 1S/C8H9NO3S2/c1-2-9-6-3-4-13-8(6)7(10)5-14(9,11)12/h3-4H,2,5H2,1H3
• InChI Key： JPVVZTPYZANBQY-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)CC(=O)C2SC=CC=2N1CC

Experimental Properties

• Density: 1.468±0.06 g/cm3(Predicted)
• Boiling Point: 402.0±55.0 °C(Predicted)
• pka: -11.16±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienothiazines

Additional information on 1-ethyl-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide

Introduction to 1-ethyl-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide (CAS No. 1708013-48-2)

The compound 1-ethyl-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide (CAS No. 1708013-48-2) represents a fascinating molecular entity within the realm of heterocyclic chemistry. This intricate structure, characterized by its fused thienothiazine core and unique functional groups, has garnered significant attention due to its potential applications in pharmaceutical research and material science. The synthesis and exploration of such molecules often reveal novel interactions that could pave the way for innovative therapeutic strategies.

In recent years, the study of thienothiazinone derivatives has seen remarkable advancements, particularly in their role as scaffolds for drug discovery. The presence of both sulfur and nitrogen atoms in the thieno[3,2-c][1,2]thiazine framework allows for diverse electronic and steric properties, making it an attractive system for modulating biological targets. The addition of an ethyl group at the 1-position and the presence of two dioxide moieties at the 4-position further enhance its structural complexity and reactivity.

One of the most compelling aspects of this compound is its potential as a bioactive molecule. Research has indicated that derivatives of thienothiazine exhibit a wide range of pharmacological activities, including antimicrobial, anti-inflammatory, and antitumor properties. The specific arrangement of atoms in 1-ethyl-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide may contribute to its ability to interact with biological macromolecules in unique ways. For instance, the electron-deficient nature of the thiazine ring could facilitate binding to metal ions or enzymes involved in critical metabolic pathways.

The synthesis of this compound typically involves multi-step organic reactions that highlight the versatility of modern synthetic methodologies. Key steps often include cyclization reactions to form the heterocyclic core, followed by functional group transformations such as alkylation and oxidation. These processes require precise control over reaction conditions to ensure high yield and purity. Advances in catalytic systems have enabled more efficient routes to complex heterocycles like this one, reducing both cost and environmental impact.

Recent studies have begun to explore the spectroscopic and crystallographic properties of 1-ethyl-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide, providing insights into its molecular geometry and electronic structure. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray diffraction have been instrumental in elucidating these features. Understanding these properties is crucial for predicting how the molecule might behave in different environments, whether in solution or when incorporated into a larger system like a drug molecule.

The pharmacokinetic profile of this compound is another area of active investigation. Researchers are particularly interested in how its structural features influence absorption, distribution, metabolism, and excretion (ADME) parameters. For example, the presence of polar functional groups might enhance solubility in aqueous environments but could also affect metabolic stability. Computational modeling techniques are increasingly being used to predict these properties before experimental testing is conducted.

In material science applications, 1-ethyl-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide has shown promise as a component in advanced materials due to its ability to form stable complexes with other molecules. Its aromatic nature and electron-rich core make it suitable for applications in organic electronics or as a ligand in coordination chemistry. For instance, thienothiazinone derivatives have been explored as light-emitting materials or as catalysts in various transformations.

The integration of this compound into larger drug candidates requires careful consideration of its compatibility with other molecular components. Medicinal chemists often modify such scaffolds by introducing additional functional groups or side chains to optimize potency and selectivity. The flexibility offered by the thieno[3,2-c][1,2]thiazine core allows for extensive structural diversification while maintaining key pharmacophoric elements.

As research continues, 1-ethyl-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide is likely to play an increasingly important role in both academic studies and industrial applications. Its unique structural features offer a rich ground for innovation across multiple disciplines. By leveraging cutting-edge synthetic methods and analytical techniques, scientists can unlock new possibilities for therapeutic agents or functional materials derived from this remarkable heterocyclic system.